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Compound of Interest

(4S)-4,5-dihydroxy-2-oxopentanoic
Compound Name: d
aci

Cat. No.: B144818

A comprehensive review of publicly available scientific databases and literature reveals a
significant lack of information on the discovery, isolation, and biological characterization of
(4S)-4,5-dihydroxy-2-oxopentanoic acid. This specific stereoisomer of dihydroxy-2-
oxopentanoic acid appears to be an uncharacterized molecule, with no detailed experimental
protocols, quantitative data, or established biological functions reported.

While the broader class of hydroxy- and dihydroxy-pentanoic acid derivatives has been a
subject of scientific inquiry, information directly pertaining to the (4S)-4,5-dihydroxy-2-
oxopentanoic acid isomer is conspicuously absent. Searches for its discovery, methods of
isolation from natural sources, or synthetic routes have not yielded any specific publications.
Consequently, the core requirements for an in-depth technical guide—including quantitative
data, detailed experimental protocols, and associated signaling pathways—cannot be fulfilled
at this time.

For context, related but structurally distinct compounds have been identified and studied. For
instance, 4-hydroxy-2-oxopentanoic acid is a known metabolite, formed by the decarboxylation
of 4-oxalocrotonate. Its degradation is mediated by 4-hydroxy-2-oxovalerate aldolase, yielding
acetaldehyde and pyruvate. However, this compound lacks the second hydroxyl group present
in the molecule of interest.

Similarly, a versatile synthesis strategy has been reported for 4,5-dihydroxy-2,3-pentanedione
(DPD), a precursor to the bacterial signaling molecule Autoinducer-2 (Al-2). While this molecule
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shares the 4,5-dihydroxy feature, it possesses a diketone functional group, distinguishing it
from the 2-oxo-acid structure of the requested compound.

The absence of dedicated research on (4S)-4,5-dihydroxy-2-oxopentanoic acid suggests
several possibilities: the compound may be a transient metabolic intermediate that has yet to
be isolated and characterized, it may not be naturally occurring, or it may have been
synthesized as part of a larger chemical library but not individually reported or studied.

Due to the lack of available data, it is not possible to provide the requested tables of
quantitative data, detailed experimental protocols, or diagrams of signaling pathways. The
creation of such a technical guide would necessitate novel primary research to first discover,
isolate or synthesize, and then characterize the biological activity of (4S)-4,5-dihydroxy-2-
oxopentanoic acid. At present, this foundational information does not appear to exist in the
public scientific domain.

 To cite this document: BenchChem. [(4S)-4,5-dihydroxy-2-oxopentanoic acid: An
Undiscovered Moiety in Scientific Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b144818#discovery-and-isolation-of-4s-4-5-dihydroxy-
2-oxopentanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

